Cas no 6059-86-5 (methyl 2-O-benzoylpentopyranoside)

methyl 2-O-benzoylpentopyranoside structure
6059-86-5 structure
Product Name:methyl 2-O-benzoylpentopyranoside
CAS No:6059-86-5
MF:C13H16O6
MW:268.262544631958
CID:2626782
PubChem ID:251456
Update Time:2025-04-21

methyl 2-O-benzoylpentopyranoside Chemical and Physical Properties

Names and Identifiers

    • methyl 2-O-benzoylpentopyranoside
    • 6059-86-5
    • NSC-71848
    • DTXSID60976030
    • NSC71848
    • Inchi: 1S/C13H16O6/c1-17-13-11(10(15)9(14)7-18-13)19-12(16)8-5-3-2-4-6-8/h2-6,9-11,13-15H,7H2,1H3
    • InChI Key: PURQWSJCMBHADD-UHFFFAOYSA-N
    • SMILES: O1CC(C(C(C1OC)OC(C1C=CC=CC=1)=O)O)O

Computed Properties

  • Exact Mass: 268.09468823Da
  • Monoisotopic Mass: 268.09468823Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 302
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 85.2Ų
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